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Compound of Interest

Compound Name: Crocin 5

Cat. No.: B3028231 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological activities of Crocin-5, a monoglucosyl ester of crocetin. The information

presented herein is intended to support research and development efforts in the fields of

natural product chemistry, pharmacology, and drug discovery.

Chemical Identity and Structure
Crocin-5, more systematically known as crocetin mono-β-D-glucosyl ester or beta-D-glucosyl

crocetin, is a water-soluble carotenoid found in the stigmas and leaves of Crocus sativus L.

(saffron). Unlike the more abundant diglycosyl crocins (e.g., α-crocin), Crocin-5 possesses a

single glucose moiety attached to one of the carboxyl groups of the crocetin backbone.

Recent research has successfully isolated and characterized a crocetin mono-β-D-glucosyl

ester with the molecular formula C₂₆H₃₄O₉ and a molecular weight of 490.5 g/mol .[1][2] This

structure has been elucidated through extensive spectroscopic analysis.[1][2]

Table 1: Physicochemical Properties of Crocetin mono-β-D-glucosyl ester
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Property Value Reference

Molecular Formula C₂₆H₃₄O₉ [1][2]

Molecular Weight 490.5 g/mol [1][2]

IUPAC Name

(2E,4E,6E,8E,10E,12E,14E)-2,

6,11,15-tetramethyl-16-oxo-16-

[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-

yl]oxyhexadeca-

2,4,6,8,10,12,14-heptaenoate

[3]

Appearance
Yellowish-red amorphous

powder
[1]

It is important to note that public databases may contain conflicting information regarding the

molecular formula of "Crocin 5". The data presented here is based on recent, detailed

structural elucidation studies.

Spectroscopic Data for Structural Elucidation
The chemical structure of crocetin mono-β-D-glucosyl ester has been confirmed through

various spectroscopic techniques. The key data are summarized below.

Table 2: Spectroscopic Data of Crocetin mono-β-D-glucosyl ester
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Spectroscopic Technique Key Findings Reference

UV-Visible Spectroscopy

λmax at 442 nm in methanol,

characteristic of the crocetin

chromophore.

[1]

Fourier-Transform Infrared

(FT-IR) Spectroscopy (KBr,

cm⁻¹)

3442 (O-H stretching), 2925

(C-H stretching), 1715 (C=O

stretching of ester), 1618 (C=C

stretching), 1075 (C-O

stretching of glycosidic bond).

[1]

¹H Nuclear Magnetic

Resonance (NMR)

Spectroscopy (400 MHz,

CD₃OD, δ ppm)

Signals corresponding to the

crocetin polyene chain protons

(6.2-7.3 ppm), methyl protons

(1.9-2.0 ppm), and the glucose

moiety protons (3.2-5.4 ppm).

[1]

¹³C Nuclear Magnetic

Resonance (NMR)

Spectroscopy (100 MHz,

CD₃OD, δ ppm)

Resonances for the crocetin

backbone carbons (125-145

ppm for sp² carbons, 168 ppm

for carboxyl carbons) and the

glucose unit carbons (62-104

ppm).

[1]

Mass Spectrometry (ESI-MS)
m/z 491.2 [M+H]⁺, confirming

the molecular weight of 490.5.
[1]

Experimental Protocols
Isolation and Purification of Crocetin mono-β-D-glucosyl
ester
The following protocol outlines a method for the isolation and purification of crocetin mono-β-D-

glucosyl ester from Crocus sativus leaves, based on the work by Mir et al. (2020).[1]

Experimental Workflow for Isolation and Purification
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Isolation and purification workflow.

Extraction: Dried and powdered leaves of Crocus sativus are subjected to Soxhlet extraction

using petroleum ether.

Filtration and Concentration: The extract is filtered and concentrated under reduced pressure

using a rotary evaporator.

Column Chromatography: The concentrated extract is subjected to silica gel column

chromatography. The column is eluted with a solvent system of toluene:acetone:water:acetic

acid (16:2:2:2 v/v/v/v).

Fraction Monitoring: Fractions are collected and monitored by Thin Layer Chromatography

(TLC).

Purification: Fractions containing the target compound are combined and further purified

using preparative TLC with the same solvent system.

Final Product: The purified compound is scraped from the TLC plate, eluted with a suitable

solvent, and dried to yield crocetin mono-β-D-glucosyl ester.

Structural Characterization
The purified compound is subjected to a battery of spectroscopic analyses as detailed in Table

2 to confirm its structure and purity.

Biological Activity and Signaling Pathways
Crocetin and its glycosidic derivatives, including Crocin-5, have demonstrated a range of

biological activities, with significant interest in their anticancer properties.[1][4][5]

Anticancer Activity
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Crocetin mono-β-D-glucosyl ester has been shown to exhibit significant antiproliferative effects

against human breast cancer cell lines (MCF-7) in a dose-dependent manner, with an IC₅₀

value of 628.36 µg/ml.[1]

Table 3: Cytotoxicity of Crocetin mono-β-D-glucosyl ester against MCF-7 Cells

Concentration (µg/ml) % Cytotoxicity Reference

31.25 18.5 ± 0.8 [1]

62.5 25.4 ± 1.1 [1]

125 36.2 ± 1.3 [1]

250 48.9 ± 1.5 [1]

500 55.7 ± 1.7 [1]

1000 61.57 ± 1.9 [1]

Proposed Signaling Pathway in Breast Cancer
In silico studies suggest that the anticancer activity of crocetin mono-β-D-glucosyl ester may be

mediated through the inhibition of key proteins involved in breast cancer progression, namely

estrogen receptor alpha (ERα) and histone deacetylase 2 (HDAC2).[1]

Proposed Signaling Pathway of Crocetin mono-β-D-glucosyl ester in Breast Cancer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Unveiling the Chemical Architecture of Crocin-5: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3028231#what-is-the-chemical-structure-of-crocin-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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